BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-(3,5-Difluorophenyl)cyclohexanone chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(3,5-
Compound Name:
Difluorophenyl)cyclohexanone

Cat. No.: B175172

Technical Guide: 4-(3,5-
Difluorophenyl)cyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, a plausible
synthetic route, and expected analytical characteristics of 4-(3,5-
Difluorophenyl)cyclohexanone. This document is intended to serve as a valuable resource
for researchers and professionals engaged in organic synthesis, medicinal chemistry, and drug
development.

Core Chemical Properties

4-(3,5-Difluorophenyl)cyclohexanone is a fluorinated derivative of phenylcyclohexanone. The
introduction of fluorine atoms can significantly influence the compound's physicochemical and
biological properties, including metabolic stability, lipophilicity, and binding affinity to biological
targets.

Table 1: Chemical and Physical Properties of 4-(3,5-Difluorophenyl)cyclohexanone
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Property Value Source
4-(3,5-

IUPAC Name Difluorophenyl)cyclohexan-1- N/A
one

CAS Number 156265-95-1 [1]

Molecular Formula C12H12F20 [1]

Molecular Weight 210.22 g/mol [1]
White to off-white solid

Appearance ) N/A
(Predicted)

Boiling Point 278.0 £ 40.0 °C (Predicted) [1]

Melting Point Not available N/A

Density 1.2 £ 0.1 g/cm?3 (Predicted) [1]

Solubility Not available N/A

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-(3,5-

Difluorophenyl)cyclohexanone is not readily available in the surveyed literature, a plausible

and robust synthetic route can be proposed based on established methodologies for the

synthesis of 4-arylcyclohexanones. The Suzuki-Miyaura cross-coupling reaction is a powerful

and versatile method for the formation of carbon-carbon bonds and is well-suited for this

purpose.[2][3][4]

Proposed Synthetic Workflow: Suzuki-Miyaura Coupling

The proposed synthesis involves the palladium-catalyzed cross-coupling of a cyclohexenone-

derived triflate with 3,5-difluorophenylboronic acid.
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Chemical Modification
(e.g., reductive amination, aldol condensation)
Biological Screening
(e.g., receptor binding assays, enzyme inhibition)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(3,5-Difluorophenyl)cyclohexanone chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175172#4-3-5-difluorophenyl-cyclohexanone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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